Cas no 1803795-08-5 (Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate)

• Product Name: Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate
• CAS No: 1803795-08-5
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4972224
• Update Time: 2025-08-05

Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-2-17-12(16)10-4-3-8(6-11(10)14)5-9(15)7-13/h3-4,6H,2,5,7H2,1H3
• InChI Key： PTLZERLETKGGEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)OCC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate

Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate (CAS No. 1803795-08-5): A Comprehensive Overview

Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate, identified by its CAS number 1803795-08-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a complex aromatic structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable for exploring novel therapeutic avenues and understanding molecular interactions at a deeper level.

The molecular structure of Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate comprises a benzoate core substituted with bromine atoms and an aldehyde-functionalized side chain. This arrangement not only enhances its reactivity but also allows for diverse functionalization, making it a versatile building block in synthetic chemistry. The presence of multiple bromine atoms increases its utility in cross-coupling reactions, which are fundamental in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The brominated benzoate derivative Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate plays a pivotal role in this context. Its ability to participate in palladium-catalyzed cross-coupling reactions has been leveraged to create intricate molecular architectures. For instance, studies have demonstrated its efficacy in Suzuki-Miyaura and Heck couplings, enabling the synthesis of novel heterocyclic compounds with potential therapeutic applications.

One of the most compelling aspects of Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate is its application in the development of small-molecule inhibitors targeting specific biological pathways. Researchers have utilized this compound as a scaffold to design molecules that interact with enzymes and receptors involved in diseases such as cancer and inflammation. The bromine substituents provide handles for further chemical modifications, allowing chemists to fine-tune the properties of these inhibitors for optimal biological activity.

The pharmaceutical industry has shown particular interest in leveraging Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate for the discovery of new drug candidates. Its structural features make it an excellent candidate for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify molecules with promising pharmacological profiles. This approach has led to the identification of several lead compounds that are currently undergoing further optimization.

Advances in computational chemistry have also enhanced the utility of Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict the binding affinity and specificity of potential drug candidates, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has been instrumental in refining synthetic strategies and improving yields.

The synthesis of Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate itself is a testament to the progress made in synthetic organic chemistry. Modern techniques have enabled more efficient and scalable production methods, ensuring that researchers have access to sufficient quantities of this valuable intermediate. Catalytic processes and green chemistry principles have been employed to minimize waste and improve sustainability, aligning with global efforts to promote environmentally responsible chemical manufacturing.

The future prospects for Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate are vast and exciting. As our understanding of complex biological systems grows, so does the need for sophisticated molecular tools like this compound. Its role in developing next-generation therapeutics is undeniable, and ongoing research continues to uncover new ways to harness its potential. Whether through innovative synthetic methodologies or groundbreaking applications in drug discovery, Ethyl 2-bromo-4-(3-bromo-2-oxopropyl)benzoate is poised to remain a cornerstone of modern chemical biology.